Cas no 20980-06-7 (Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)

Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- structure
20980-06-7 structure
Product name:Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
CAS No:20980-06-7
MF:C29H30N4
MW:434.575306415558
CID:259975
PubChem ID:88742

Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
    • 2-[4-(3,3,3-triphenylpropyl)piperazin-1-yl]pyrimidine
    • DTXSID40175185
    • BRN 0966527
    • 1-(3,3,3-Triphenylpropyl)-4-(2-pyrimidyl)piperazine
    • 20980-06-7
    • Piperazine, 1-(2-pyrimidinyl)-4-(3,3,3-triphenylpropyl)-
    • Inchi: InChI=1S/C29H30N4/c1-4-11-25(12-5-1)29(26-13-6-2-7-14-26,27-15-8-3-9-16-27)17-20-32-21-23-33(24-22-32)28-30-18-10-19-31-28/h1-16,18-19H,17,20-24H2
    • InChI Key: LSVAHJRFSZHOBF-UHFFFAOYSA-N
    • SMILES: C1(C(C2C=CC=CC=2)(C2C=CC=CC=2)CCN2CCN(C3N=CC=CN=3)CC2)C=CC=CC=1

Computed Properties

  • Exact Mass: 434.2473
  • Monoisotopic Mass: 434.247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 625.7°Cat760mmHg
  • Flash Point: 332.2°C
  • Refractive Index: 1.615
  • PSA: 32.26

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